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Compound of Interest

Compound Name: thiophene-2-sulfonamide

Cat. No.: B153586 Get Quote

This guide provides a comprehensive technical overview of thiophene-2-sulfonamide, a

versatile heterocyclic compound with significant applications in medicinal chemistry and drug

development. Intended for researchers, scientists, and professionals in the field, this document

delves into the core chemical and physical properties, a detailed synthesis protocol, and a

survey of its current and potential applications, grounded in authoritative scientific data.

Introduction
Thiophene-2-sulfonamide, identified by the CAS Number 6339-87-3, is a member of the

thiophene class of compounds.[1][2] Its structure, featuring a sulfonamide group attached to a

thiophene ring, makes it a valuable scaffold in the design of various biologically active

molecules. This guide aims to be a self-validating resource, explaining not just the "what" but

the "why" behind its synthesis and applications, ensuring a deep and actionable understanding

for the reader.

Core Properties of Thiophene-2-sulfonamide
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The key properties of thiophene-2-sulfonamide
are summarized below.
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Property Value Source(s)

CAS Number 6339-87-3 [1][2][3][4]

Molecular Formula C₄H₅NO₂S₂ [1][3]

Molecular Weight 163.22 g/mol [3]

IUPAC Name thiophene-2-sulfonamide [1]

Melting Point 137-141 °C, 145-146 °C[2]

Appearance White solid [2]

Purity Typically ≥95% [3]

SMILES C1=CSC(=C1)S(=O)(=O)N [1]

InChI
1S/C4H5NO2S2/c5-9(6,7)4-2-

1-3-8-4/h1-3H,(H2,5,6,7)
[1]

Synthesis of Thiophene-2-sulfonamide
The synthesis of thiophene-2-sulfonamide is most commonly achieved through the reaction

of 2-thiophenesulfonyl chloride with an ammonia source. This method is reliable and provides a

good yield of the final product.

This protocol describes a robust method for the preparation of thiophene-2-sulfonamide.

Materials:

2-Thiophenesulfonyl chloride

25% Ammonium hydroxide solution

Water (for recrystallization)

Procedure:

To a 25% ammonium hydroxide solution (5 mL, 33.45 mmol), add 2-thiophenesulfonyl

chloride (0.5 g, 2.74 mmol).[2]
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Heat the reaction mixture to 50°C and stir under reflux for 15 hours. The elevated

temperature and prolonged reaction time are crucial to drive the nucleophilic substitution to

completion.

Upon completion, filter the hot reaction mixture to remove any insoluble impurities.

Wash the residue with a boiling aqueous 25% ammonium hydroxide solution to ensure

maximum recovery of the product.

Combine the filtrates and remove the ammonium hydroxide solution by vacuum distillation

until the odor of ammonia is no longer detectable.

Recrystallize the resulting solid from water to yield thiophene-2-sulfonamide as a white

solid.[2] A typical yield for this reaction is approximately 77%.

Product Characterization:

Melting Point: 145-146°C[2]

IR spectrum (KBr, cm⁻¹): 3290 (N-H stretching), 3224 (N-H stretching)[2]

¹H NMR (400 MHz, DMSO-d₆, δ): 7.15 (1H, dd, J = 5.0, 3.7 Hz), 7.55 (1H, dd, J = 3.7, 1.4

Hz), 7.66 (2H, s, NH₂), 7.85 (1H, dd, J = 5.0, 1.4 Hz)[2]

¹³C NMR (100 MHz, DMSO-d₆, δ): 127.3, 130.0, 131.1, 145.7[2]

Mass spectrum (ESI⁻): m/z 162 ([M-H]⁻)[2]

2-Thiophenesulfonyl Chloride
+

25% Ammonium Hydroxide

Reaction
(50°C, 15h, Reflux)

1. React Hot Filtration2. Purify Vacuum Distillation3. Concentrate Recrystallization
(from Water)

4. Isolate Thiophene-2-sulfonamide
(White Solid)

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for thiophene-2-sulfonamide.
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Thiophene-2-sulfonamide and its derivatives are of significant interest in medicinal chemistry

due to their wide range of biological activities. The thiophene ring is a well-known bioisostere of

the benzene ring, offering similar physicochemical properties with potentially improved

pharmacological profiles.[5]

Sulfonamide-containing compounds are renowned for their antibacterial properties, acting as

competitive inhibitors of dihydropteroate synthase, an essential enzyme in the bacterial folic

acid synthesis pathway.[6] Derivatives of thiophene-2-sulfonamide have been investigated for

their efficacy against various bacterial strains, including multidrug-resistant ones like Klebsiella

pneumoniae.[6][7] The structural versatility of the thiophene sulfonamide core allows for the

synthesis of a library of derivatives with potentially enhanced antibacterial and antiviral

activities.[6][7]

Thiophene-2-sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of

enzymes involved in various physiological processes.[8] Specifically, substituted thiophene-2-
sulfonamides have been developed as carbonic anhydrase inhibitors for the treatment of

elevated intraocular pressure, a key factor in glaucoma.[9] The sulfonamide moiety plays a

crucial role in binding to the zinc ion in the active site of the enzyme, while the thiophene ring

can be modified to improve selectivity and pharmacokinetic properties.[8]

The thiophene scaffold is present in a variety of therapeutic agents with diverse

pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and

anticonvulsant properties.[5][7] Thiophene-2-sulfonamide serves as a valuable starting

material for the synthesis of more complex molecules with these desired biological effects. For

instance, it has been described as a fungal biomass inhibitor.

Safety and Handling
Thiophene-2-sulfonamide is classified as an irritant.[1] It is important to handle this compound

with appropriate personal protective equipment (PPE) in a well-ventilated area.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[1][10]

Precautionary Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11249070/
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11249070/
https://www.researchgate.net/figure/Synthesis-of-thiophenes-having-the-biologically-active-sulfonamide-59-61-and_fig5_329778415
https://pmc.ncbi.nlm.nih.gov/articles/PMC11249070/
https://www.researchgate.net/figure/Synthesis-of-thiophenes-having-the-biologically-active-sulfonamide-59-61-and_fig5_329778415
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://www.researchgate.net/publication/343400932_Evaluation_of_some_thiophene-based_sulfonamides_as_potent_inhibitors_of_carbonic_anhydrase_I_and_II_isoenzymes_isolated_from_human_erythrocytes_by_kinetic_and_molecular_modelling_studies
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://patents.google.com/patent/EP0182691A1/en
https://www.researchgate.net/publication/343400932_Evaluation_of_some_thiophene-based_sulfonamides_as_potent_inhibitors_of_carbonic_anhydrase_I_and_II_isoenzymes_isolated_from_human_erythrocytes_by_kinetic_and_molecular_modelling_studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC6768136/
https://www.researchgate.net/figure/Synthesis-of-thiophenes-having-the-biologically-active-sulfonamide-59-61-and_fig5_329778415
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://www.benchchem.com/product/b153586?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiophenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiophenesulfonamide
https://www.echemi.com/sds/thiophene-2-sulfonamide-pid_Rock9976.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevention: Wash hands thoroughly after handling. Wear protective gloves, clothing, eye,

and face protection. Avoid breathing dust. Use only outdoors or in a well-ventilated area.

[10][11]

Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for

several minutes. If inhaled, remove person to fresh air.[10]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

[10]

Disposal: Dispose of contents/container to an approved waste disposal plant.[11]

Handling Thiophene-2-sulfonamide
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Caption: Recommended safety workflow for handling thiophene-2-sulfonamide.
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Conclusion
Thiophene-2-sulfonamide is a foundational building block in the development of novel

therapeutic agents. Its straightforward synthesis, coupled with the diverse biological activities of

its derivatives, ensures its continued relevance in medicinal chemistry. This guide has provided

a comprehensive overview of its properties, synthesis, applications, and safety considerations

to support researchers and scientists in their work with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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